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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of

Ferric Pyrophosphate Citrate (FPC), a novel, water-soluble, carbohydrate-free iron salt. FPC

is a complex of iron (III) with pyrophosphate and citrate, designed for parenteral administration

to treat iron deficiency, particularly in patients with chronic kidney disease undergoing

hemodialysis.[1][2][3] Its unique mechanism of directly donating iron to transferrin bypasses the

reticuloendothelial system, offering a potential advantage in managing anemia, especially in

inflammatory states.[1][2]

Physicochemical Properties and Composition
Ferric Pyrophosphate Citrate is a yellow to green amorphous powder.[4] It is highly soluble in

water (>100 g/L) and practically insoluble in most organic solvents.[4] Unlike traditional

intravenous iron therapies, FPC is a non-colloidal, complex iron salt that does not have a

carbohydrate moiety.[1][3] X-ray absorption spectroscopy data have confirmed that in its solid

state, FPC consists of iron (III) complexed with one pyrophosphate and two citrate molecules.
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[1][3] This structural integrity is maintained when dissolved in solution, ensuring its stability for

pharmaceutical applications.[1][3]

Table 1: Physicochemical Properties of Ferric Pyrophosphate Citrate

Property Value References

Appearance
Yellow to green amorphous

powder
[4]

Molecular Formula [Fe₄³⁺(C₆H₅O₇)₃(P₂O₇)₃] [4]

Molecular Mass Approximately 1313 g/mol [1][4]

Solubility in Water > 100 g/L [4]

Solubility in Organic Solvents
Insoluble in MeOH, Acetone,

THF, DMF, DMSO
[4]

Thermal Decomposition 263 ± 3°C [4]

pH (5% solution in water) ~6 [4]

Table 2: Composition of Ferric Pyrophosphate Citrate

Component Weight Percentage (%) References

Iron (Fe) 7.5 - 9.0 [4]

Citrate 15 - 22 [4]

Pyrophosphate 15 - 22 [4]

Phosphate < 2 [4]

Sodium 18 - 25 [4]

Sulfate 20 - 35 [4]
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The synthesis of Ferric Pyrophosphate Citrate generally involves the reaction of a ferric salt

with sources of citrate and pyrophosphate ions in an aqueous solution. Several methods have

been described, with variations in the order of addition of reagents, temperature, and

purification steps.

Experimental Protocol: Synthesis
This protocol describes a common method for the laboratory-scale synthesis of Ferric
Pyrophosphate Citrate.

Materials:

Ferric sulfate (Fe₂(SO₄)₃)

Disodium citrate (Na₂C₆H₆O₇) or Sodium citrate (Na₃C₆H₅O₇)

Tetrasodium pyrophosphate (Na₄P₂O₇)

Deionized water

Methanol, Ethanol, or Acetone (for precipitation)

Procedure:

Preparation of Reactant Solutions:

Dissolve ferric sulfate in deionized water to create a ferric ion solution.

Prepare a separate aqueous solution containing both disodium citrate and tetrasodium

pyrophosphate.

Reaction:

Slowly add the citrate and pyrophosphate solution to the ferric sulfate solution with

constant stirring. The color of the solution will typically change from orange to a clear

green.[5]
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The reaction is typically carried out at a controlled temperature, for instance, between 0-

35°C, and stirred for 2-6 hours.[6]

Precipitation:

Slowly add an organic solvent such as methanol, ethanol, or acetone to the reaction

mixture with vigorous stirring to induce the precipitation of the light green Ferric
Pyrophosphate Citrate complex.[6]

Isolation and Drying:

Collect the precipitate by filtration (e.g., suction filtration).

Wash the precipitate with the organic solvent used for precipitation to remove any

unreacted starting materials.

Dry the solid product under vacuum at a controlled temperature.

Reactant Preparation

Reaction Purification

Ferric Sulfate Solution

Mixing & Stirring
(0-35°C, 2-6h)

Citrate & Pyrophosphate Solution

Precipitation
(with organic solvent) Filtration & Washing Drying Ferric Pyrophosphate

Citrate Powder

Click to download full resolution via product page

Synthesis Workflow for Ferric Pyrophosphate Citrate.

Characterization of Ferric Pyrophosphate Citrate
A comprehensive characterization of Ferric Pyrophosphate Citrate is crucial to ensure its

quality, purity, and consistency. The following are key analytical techniques employed for its

characterization.
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Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the FPC complex.

Experimental Protocol: FTIR Spectroscopy

Sample Preparation: Prepare a solid dispersion of the FPC sample in anhydrous potassium

bromide (KBr). Typically, a 1-3% dispersion is used. Grind the FPC and KBr together to form

a fine, homogeneous powder.

Pellet Formation: Press the KBr-sample mixture into a thin, transparent pellet using a

hydraulic press.

Data Acquisition: Place the pellet in the sample holder of an FTIR spectrometer. Record the

spectrum, typically in the range of 4000-400 cm⁻¹.

Data Analysis: Identify the characteristic absorption bands corresponding to the functional

groups of citrate (C=O, C-O stretches) and pyrophosphate (P=O, P-O stretches).

Table 3: Characteristic FTIR Peaks for Ferric Pyrophosphate Citrate

Wavenumber (cm⁻¹) Assignment

~3437 O-H stretch

~1615 C=O stretch (citrate)

~1391 C-O stretch (citrate)

~1139 P=O stretch (pyrophosphate)

~906 P-O stretch (pyrophosphate)

(Note: These are approximate values and may vary slightly between batches and instruments.)

X-ray Diffraction (XRD)
XRD is employed to determine the solid-state nature of FPC. As FPC is an amorphous powder,

the XRD pattern will not show sharp Bragg peaks characteristic of crystalline materials.
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Experimental Protocol: Powder X-ray Diffraction (PXRD)

Sample Preparation: Finely grind the FPC sample to ensure a random orientation of

particles.

Sample Mounting: Place the powdered sample into a sample holder, ensuring a flat and level

surface.

Data Acquisition: Mount the sample holder in a powder X-ray diffractometer. Collect the

diffraction pattern over a specified 2θ range (e.g., 5-70°) using a copper X-ray source.

Data Analysis: The resulting diffractogram for an amorphous sample like FPC will exhibit

broad humps rather than sharp peaks, confirming its non-crystalline nature.

High-Performance Liquid Chromatography (HPLC)
HPLC methods are used to quantify the citrate and pyrophosphate content in FPC.

Experimental Protocol: Ion-Exchange Chromatography for Anion Content

System: Use a high-performance ion chromatography (HPIC) system equipped with an

anion-exchange column (e.g., Dionex™ IonPac™ AS15), a suppressed conductivity

detector, and an autosampler.[7]

Mobile Phase: Employ a sodium hydroxide gradient for the separation of anions.[8]

Sample Preparation: Accurately weigh and dissolve the FPC sample in deionized water to a

known concentration.

Analysis: Inject the sample and standards into the HPIC system. Identify and quantify the

citrate and pyrophosphate peaks based on their retention times and the calibration curves

generated from standards.

Thermogravimetric Analysis (TGA)
TGA is used to evaluate the thermal stability of FPC and to determine the presence of any

residual solvents or water.
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Experimental Protocol: Thermogravimetric Analysis

Sample Preparation: Place a small, accurately weighed amount of the FPC sample (typically

5-10 mg) into a TGA sample pan.

Data Acquisition: Place the sample pan in the TGA instrument. Heat the sample at a

controlled rate (e.g., 10°C/min) under a nitrogen atmosphere. Record the change in mass as

a function of temperature.

Data Analysis: Analyze the resulting TGA curve to identify the temperatures at which mass

loss occurs. The thermal decomposition of FPC is observed at approximately 263°C.[4]

Mechanism of Action: Iron Delivery to Transferrin
The clinical efficacy of Ferric Pyrophosphate Citrate is attributed to its unique mechanism of

iron delivery. Unlike carbohydrate-based iron formulations that are taken up by macrophages,

FPC directly donates iron to plasma transferrin.[1][2]

This direct donation allows for the rapid and efficient transport of iron to the bone marrow for

erythropoiesis.[1] Kinetic studies have demonstrated that FPC achieves 100% iron loading of

human apo-transferrin within 10 minutes.[2] This mechanism bypasses the hepcidin-mediated

sequestration of iron within the reticuloendothelial system, which can be a limiting factor in iron

utilization, especially in patients with inflammation.[1]
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Mechanism of Iron Delivery by Ferric Pyrophosphate Citrate.

Pharmacokinetic Properties
Pharmacokinetic studies in healthy volunteers and patients with chronic kidney disease have

shown that intravenously administered Ferric Pyrophosphate Citrate exhibits dose-
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proportional pharmacokinetics.[9][10] The iron is rapidly bound to transferrin and cleared from

the circulation.[9]

Table 4: Pharmacokinetic Parameters of Intravenously Administered Ferric Pyrophosphate
Citrate in Healthy Subjects

Parameter Value (for a 6.5 mg dose) References

Cmax (Maximum Serum

Concentration)
33.46 ± 4.83 µmol/L [10]

Tmax (Time to Maximum

Concentration)
4.09 ± 0.19 h [10]

AUCt (Area Under the Curve) 201.98 ± 46.73 h*µmol/L [10]

Apparent Terminal Half-life (t½) 1.2 - 2.0 hours [9]

Conclusion
Ferric Pyrophosphate Citrate represents a significant advancement in parenteral iron

therapy. Its well-defined chemical structure, high water solubility, and unique mechanism of

direct iron donation to transferrin offer a favorable profile for the treatment of iron deficiency.

The detailed synthesis and characterization protocols provided in this guide are intended to

support researchers and drug development professionals in the further investigation and

application of this important therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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